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Compound of Interest

Compound Name: F594-1001

Cat. No.: B12364929 Get Quote

No information was found for "F594-1001" in the context of fluorescence microscopy

applications in the provided search results.

Extensive searches for "F594-1001" did not yield any specific data regarding a fluorescent

probe, reagent, or technology with this identifier. The search results provided general

information about fluorescence microscopy techniques and other unrelated topics.[1][2][3][4][5]

[6][7][8][9]

Therefore, it is not possible to provide the requested detailed Application Notes and Protocols,

including quantitative data, experimental procedures, and signaling pathway diagrams for

"F594-1001".

It is recommended to verify the identifier "F594-1001" and provide a more specific name of the

molecule or product of interest to enable a relevant and accurate response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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